8-Oxabicyclo[3.2.1]oct-6-en-2-one

8-Oxabicyclo[3.2.1]oct-6-en-2-one is a bicyclic compound characterized by a unique structure that incorporates an oxygen atom within a bicyclic framework. The molecular formula for this compound is $C_8H_8O_2$. It features a ketone functional group and a distinctive arrangement of carbon atoms, contributing to its notable chemical properties and reactivity. This compound is recognized for its potential applications in organic synthesis and medicinal chemistry, particularly as a precursor for various biologically active compounds .

• Electrophilic Additions: The compound can undergo regioselective additions to electrophiles, such as phenyl selenochloride, under kinetically controlled conditions, leading to various functionalized derivatives .
• Cycloaddition Reactions: It can serve as a building block in cycloaddition reactions, notably [4+3] cycloadditions, resulting in complex bicyclic structures with potential biological activities .
• Stereoselective Transformations: The compound has been utilized in stereoselective synthesis, allowing the creation of highly functionalized derivatives through asymmetric methods involving catalysts like rhodium(II) complexes .

Research indicates that 8-oxabicyclo[3.2.1]oct-6-en-2-one and its derivatives exhibit notable biological activities. These compounds are often explored for their potential in drug development due to their structural resemblance to natural products with pharmacological properties. For example, derivatives of this compound have been linked to the family of tropane alkaloids, which display a wide array of interesting biological activities including anticholinergic effects and interactions with neurotransmitter systems .

Several methods have been developed for the synthesis of 8-oxabicyclo[3.2.1]oct-6-en-2-one:

• Desymmetrization and Resolution: These strategies are employed to create chiral synthons necessary for the total synthesis of natural products.
• Tandem Reactions: A tandem reaction involving C–H oxidation followed by an oxa-[3,3] Cope rearrangement and aldol reaction has been effectively used to construct this compound from allylic silylethers.
• Cycloaddition Reactions: The [4+3] cycloaddition of oxyallyl intermediates has been a common method for synthesizing derivatives of 8-oxabicyclo[3.2.1]oct-6-en-2-one .

The applications of 8-oxabicyclo[3.2.1]oct-6-en-2-one span various fields:

• Organic Synthesis: It serves as a versatile building block for constructing complex organic molecules and natural product analogues.
• Medicinal Chemistry: Due to its biological activity, it is explored in the development of new therapeutic agents targeting various diseases.
• Material Science: Its unique structural properties make it useful in developing new materials with specific functionalities.

Interaction studies involving 8-oxabicyclo[3.2.1]oct-6-en-2-one focus on its reactivity with nucleophiles and electrophiles. These studies help elucidate the compound's behavior in various chemical environments and its potential interactions with biological targets, which is crucial for understanding its pharmacological properties and optimizing its use in drug design .

Several compounds share structural similarities with 8-oxabicyclo[3.2.1]oct-6-en-2-one, each exhibiting unique characteristics:

These compounds illustrate variations in oxygen placement and ring size that influence their chemical behavior and applications, highlighting the uniqueness of 8-oxabicyclo[3.2.1]oct-6-en-2-one within this class of compounds.

Early Synthetic Efforts

The first reported synthesis of 8-oxabicyclo[3.2.1]oct-6-en-2-one derivatives dates to the late 20th century, with pivotal work by Hoffmann and Kim in 2000. Their approach utilized tetrabromoacetone and furan in a copper-zinc-mediated cyclization, yielding the bicyclic core with a ketone at position 2. Subsequent modifications by Rehdorf et al. (2009) expanded the methodology to enzymatic Baeyer-Villiger oxidations, enabling asymmetric synthesis of lactone intermediates.

Chronological Milestones

• 1993: Isolation of 3-hydroxyphellandral via rearrangement of 2-α-isopropyl-8-oxabicyclo[3.2.1]oct-6-ene highlighted the compound’s reactivity.
• 2000: Hoffmann’s sonication-assisted synthesis optimized yields to 72%.
• 2025: PubChem’s latest update (CID 557444) formalized its physicochemical profile, including molecular weight (166.22 g/mol) and SMILES notation (CC1(CC(=O)C2(C=CC1O2)C)C).

IUPAC Nomenclature and Systematic Identification

The systematic name 8-oxabicyclo[3.2.1]oct-6-en-2-one derives from the International Union of Pure and Applied Chemistry (IUPAC) rules for bicyclic systems. The prefix bicyclo[3.2.1] indicates a bridged carbon skeleton with three, two, and one carbon atoms in its three bridges. The numbering begins at the bridgehead carbon adjacent to the oxygen atom, with the ketone group at position 2 and the double bond spanning positions 6 and 7 [1] [4]. Substituents, when present, are prefixed with their locants (e.g., 1,4,4-trimethyl- in derivatives) [1]. The InChIKey KJLUPKKLDKJPEH-UHFFFAOYSA-N and SMILES CC1(CC(=O)C2(C=CC1O2)C)C further encode the stereochemistry and connectivity of the bicyclic core [1].

Molecular Geometry and Conformational Analysis

The bicyclo[3.2.1]octane framework imposes significant steric constraints, favoring a boat-like conformation in the six-membered ring and a chair-like geometry in the five-membered ring. Density functional theory (DFT) calculations suggest that the ketone group at position 2 introduces partial planarity to the adjacent carbons, while the double bond at position 6 enforces rigidity in the fused ring system [4]. Stereoselective bromination and reduction reactions of derivatives, such as 3-exo,6-exo,7-endo-tribromo-8-oxabicyclo[3.2.1]octan-2-endo-ol, highlight the influence of electronic effects from homoconjugated carbonyl groups on reaction pathways [4]. For instance, bromination at the exo positions is favored due to reduced steric hindrance from the bicyclic framework [4].

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectral Data

Proton NMR spectra of 8-oxabicyclo[3.2.1]oct-6-en-2-one derivatives reveal distinct splitting patterns due to the bicyclic environment. The vinyl proton at position 6 resonates as a doublet of doublets (δ 5.8–6.2 ppm, J = 10–12 Hz), while the bridgehead protons at positions 1 and 5 appear as singlets (δ 1.2–1.5 ppm) [5]. Carbon-13 NMR spectra show the ketone carbonyl at δ 208–210 ppm, with the olefinic carbons at δ 125–130 ppm [5]. For the methoxy-substituted derivative (1S,2S,5S)-2-methoxy-8-oxabicyclo[3.2.1]oct-6-en-3-one, the methoxy group resonates at δ 3.3 ppm (singlet, 3H), and the anomeric proton at position 2 appears as a doublet (δ 4.1 ppm, J = 3.5 Hz) [5].

Infrared (IR) and Mass Spectrometry (MS) Profiles

Infrared spectra of the parent compound exhibit strong absorption bands at 1745 cm⁻¹ (C=O stretch) and 1640 cm⁻¹ (C=C stretch) [6]. Mass spectrometry under electron ionization (EI) conditions yields a molecular ion peak at m/z 166.0994 (calculated for C₁₀H₁₄O₂), with characteristic fragment ions at m/z 121 (loss of CO) and m/z 93 (retro-Diels-Alder cleavage) [1] [6]. High-resolution mass spectrometry (HRMS) confirms the exact mass of derivatives, such as 1,4,4-trimethyl-8-oxabicyclo[3.2.1]oct-6-en-2-one at m/z 166.0994 [1].

X-ray Crystallographic Studies

X-ray diffraction analysis of brominated derivatives, such as 3-exo,6-exo,7-endo-tribromo-7-oxabicyclo[3.2.1]octan-2-endo-one, reveals a distorted bicyclic framework with bond angles of 109.5° at the bridgehead carbons and 120° at the double bond [4]. The ketone oxygen participates in weak C–H···O hydrogen bonds (2.8–3.0 Å) with adjacent methyl groups, stabilizing the crystal lattice [4]. Although no crystallographic data for the parent compound is available in the provided sources, the structural parameters of its derivatives suggest a similar bicyclic geometry with minor deviations due to substituent effects [4].

Lactonization Strategies for Bicyclic Framework Construction

The construction of the 8-oxabicyclo[3.2.1]oct-6-en-2-one framework has been achieved through several lactonization approaches, with the most notable being the Tiffeneau-Demjanov-Tschoubar ring enlargement methodology [1]. This approach begins with the Diels-Alder adduct of furan and 1-cyanovinyl acetate, which can be obtained in enantiomerically pure form as a precursor to "naked sugar" derivatives [2] [1]. The method involves reduction of the carbonitrile moiety to the corresponding aminoalcohol, followed by a one-carbon ring enlargement reaction that forms the desired bicyclic ketone structure [1].

Palladium-catalyzed tandem intramolecular β-carbon-hydrogen olefination and lactonization reactions have emerged as powerful tools for constructing bicyclo[3.2.1] lactone motifs [3]. These transformations feature broad substrate scope and excellent functional group compatibility, rapidly converting linear carboxylic acids possessing tethered olefins into the bicyclic framework [3]. The methodology can be extended to prepare seven-membered bicyclo[4.2.1] lactones and has demonstrated synthetic utility in constructing complex tricyclic lactone core structures [3].

Alternative lactonization strategies include organocatalytic approaches utilizing modularly designed organocatalysts assembled from cinchona alkaloid derivatives and amino acids [4]. These methods achieve highly stereoselective synthesis of functionalized oxabicyclic derivatives through domino Michael-hemiacetalization-Michael reactions followed by oxidation, yielding products with excellent diastereoselectivities exceeding 99:1 and high enantioselectivities up to 96% [4].

Halogenation and Functional Group Introduction

The halogenation of 8-oxabicyclo[3.2.1]oct-6-en-2-one proceeds with remarkable stereoselectivity and regiocontrol [2] [1]. Initial bromination using bromine in dichloromethane at -78°C provides the 6-exo,7-endo-dibromo derivative in 64% yield with high stereoselectivity [2]. This reaction demonstrates the critical importance of low temperature for achieving optimal selectivity, as the sterically controlled approach of the halogen reagent determines the facial selectivity [2].

Sequential bromination of the dibromo intermediate using bromine in acetic acid at room temperature leads to the formation of 3-exo,6-exo,7-endo-tribromo-8-oxabicyclo[3.2.1]octan-2-endo-one in 75% yield [2]. This second bromination step proceeds with continued high stereoselectivity, attributed to both steric factors and electronic effects involving the homoconjugated carbonyl group [2] [1]. The carbonyl moiety acts as an electron-releasing substituent through favorable through-bond interactions, influencing the regioselectivity of the halogenation process [1].

The methodology has been extended to include selenylation reactions using phenylselenyl chloride, which adds regioselectively and stereoselectively to the enone system [2] [1]. This electrophilic addition demonstrates exo-face selectivity attributed to steric factors, while the regioselectivity is assigned to the intervention of a "frangomeric effect" of the homoconjugated carbonyl moiety [1]. The phenylselenyl functionality serves as a versatile handle for further synthetic transformations, including the formation of conjugated diene systems through elimination processes [2].

Stereoselective Synthesis Approaches

Bromination and Regiochemical Control

The bromination reactions of 8-oxabicyclo[3.2.1]oct-6-en-2-one exhibit exceptional regiochemical and stereochemical control, making them valuable for the stereoselective synthesis of functionalized derivatives [2] [1]. The initial bromination at -78°C in dichloromethane demonstrates the importance of kinetic control in achieving high selectivity [2]. Under these conditions, the bromine molecule approaches the double bond from the less hindered exo-face, leading to the formation of the 6-exo,7-endo-dibromo product as the major isomer [2].

The regiochemical outcome of bromination reactions can be controlled through solvent selection and temperature optimization [5]. Studies on bromolactonization reactions have shown that hexafluoroisopropanol can serve as a regioselectivity-switching solvent, allowing access to both endo and exo products through kinetic versus thermodynamic control [5]. Under kinetic control conditions, endo-products are favored, while thermodynamic control leads to exo-product formation [5].

Advanced bromination methodologies have been developed utilizing tetraalkylammonium hydroxide as a base in two-phase systems [6] [7]. This approach enables α-bromination of lactones under mild conditions, with the brominated products formed through ring-opening with bromine and phosphorus tribromide, followed by intramolecular cyclization [6]. The method demonstrates excellent scalability and can be applied at the 10 millimolar scale using simple operations [6].

Reductive Modifications via Sodium Borohydride-Mediated Transformations

Sodium borohydride reduction of the tribromo ketone derivative proceeds with complete stereoselectivity, providing the 2-endo-ol exclusively in 85% yield [2]. This exceptional selectivity results from the preferential approach of the hydride nucleophile to the less hindered exo-face of the carbonyl group [2]. The steric environment around the ketone, created by the multiple bromine substituents, effectively shields the endo-face and directs the reduction to occur from the exo-face [2].

The stereochemical outcome of sodium borohydride reductions can be enhanced through the use of modified reducing systems [8]. Sodium borohydride in combination with barium acetate in acetonitrile has been shown to provide regioselective reduction of α,β-unsaturated carbonyl compounds to the corresponding allylic alcohols [8]. This system demonstrates chemoselectivity, with enals being reduced preferentially over enones, and achieves excellent yields with shorter reaction times [8].

Mechanistic studies have revealed that sodium borohydride activation can occur through carbonyl reduction pathways [9]. Unlike bicarbonate-mediated protocols that proceed via salt metathesis reactions, carbon dioxide-mediated synthesis proceeds through reduction to monoformatoborohydride intermediates [9]. This process has been verified through spectroscopic analysis and by using aldehydes and ketones as carbonyl sources for sodium borohydride activation [9].

Optimization of Reaction Conditions

Solvent and Catalyst Selection

Solvent selection plays a crucial role in determining both the reactivity and selectivity of synthetic transformations involving 8-oxabicyclo[3.2.1]oct-6-en-2-one derivatives [10] [11]. Studies on bicyclic lactone reactivity have demonstrated that polar aprotic solvents such as dimethylformamide can dramatically increase reaction rates for decarboxylation reactions, while methanol acts as a nucleophile and selectively induces ring-opening pathways [10]. This solvent-dependent behavior provides an additional means to improve reaction rates and selectively produce alternative structures from bicyclic intermediates [10].

The choice of catalyst system significantly influences the outcome of synthetic transformations [10] [11]. Lewis acid catalysts such as γ-aluminum oxide enable decarboxylation of bicyclic lactones at substantially reduced activation barriers, while Brønsted acids selectively promote ring-opening to yield diacid derivatives [10]. Density functional theory computations and microkinetic modeling have provided molecular insights into the catalytically active sites and revealed that carbon dioxide extrusion represents the kinetically relevant step in these processes [10].

Gold catalysis has emerged as a particularly effective approach for the synthesis of oxabicyclic compounds [12] [13] [14]. Gold-catalyzed cascade reactions utilizing cyclohexane-trans-1,4-diol substrates with alkyne side chains proceed through domino processes involving multiple bond formations through cyclization and semi-pinacol rearrangements [13]. These transformations assemble two carbon-hydrogen, two carbon-oxygen, and one carbon-carbon bond in a single operation [13].

Temperature and Kinetic Control

Temperature control represents a critical parameter for achieving optimal selectivity in the synthesis of 8-oxabicyclo[3.2.1]oct-6-en-2-one derivatives [15] [16]. Studies on related oxazolidinone systems have demonstrated marked temperature dependence in cyclization reactions, with low temperatures (-78°C) favoring kinetic products and higher temperatures (-15°C to room temperature) providing access to thermodynamic products [15] [16].

The mechanistic basis for temperature-dependent selectivity involves the reversibility of key bond-forming steps [15]. At low temperatures, the formation of kinetic products may be favored due to faster reaction rates for specific pathways, while higher temperatures allow equilibration to thermodynamically more stable products [15]. This principle has been successfully applied to control the stereochemical outcome of cyclization reactions, providing access to both cis and trans diastereomers depending on the reaction conditions employed [15] [16].

Kinetic versus thermodynamic control can be achieved through careful optimization of reaction temperature and time [5]. In bromolactonization reactions, kinetic control at lower temperatures favors endo-product formation, while thermodynamic control at elevated temperatures leads to exo-product selectivity [5]. Computational and experimental mechanistic studies have confirmed the crucial role of temperature in dictating reaction outcomes and have revealed the formation of different products under kinetic versus thermodynamic control [5].